(11beta,16alpha,17beta)-11-Ethyl-16-fluoroestra-1,3,5(10)-triene-3,17-diol
(11beta,16alpha,17beta)-11-Ethyl-16-fluoroestra-1,3,5(10)-triene-3,17-diol
Brand Name:
Vulcanchem
CAS No.:
129000-39-1
VCID:
VC0135456
InChI:
InChI=1S/C20H27FO2/c1-3-11-10-20(2)16(9-17(21)19(20)23)15-6-4-12-8-13(22)5-7-14(12)18(11)15/h5,7-8,11,15-19,22-23H,3-4,6,9-10H2,1-2H3/t11-,15-,16-,17+,18+,19-,20-/m0/s1
SMILES:
CCC1CC2(C(CC(C2O)F)C3C1C4=C(CC3)C=C(C=C4)O)C
Molecular Formula:
C20H27FO2
Molecular Weight:
318.4 g/mol
(11beta,16alpha,17beta)-11-Ethyl-16-fluoroestra-1,3,5(10)-triene-3,17-diol
CAS No.: 129000-39-1
Main Products
VCID: VC0135456
Molecular Formula: C20H27FO2
Molecular Weight: 318.4 g/mol
| CAS No. | 129000-39-1 |
|---|---|
| Product Name | (11beta,16alpha,17beta)-11-Ethyl-16-fluoroestra-1,3,5(10)-triene-3,17-diol |
| Molecular Formula | C20H27FO2 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | (8S,9S,11S,13S,14S,16R,17R)-11-ethyl-16-fluoro-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C20H27FO2/c1-3-11-10-20(2)16(9-17(21)19(20)23)15-6-4-12-8-13(22)5-7-14(12)18(11)15/h5,7-8,11,15-19,22-23H,3-4,6,9-10H2,1-2H3/t11-,15-,16-,17+,18+,19-,20-/m0/s1 |
| Standard InChIKey | BLLQFETUFOJMGB-PVPZMVGNSA-N |
| Isomeric SMILES | CC[C@H]1C[C@]2([C@@H](C[C@H]([C@@H]2O)F)[C@H]3[C@H]1C4=C(CC3)C=C(C=C4)O)C |
| SMILES | CCC1CC2(C(CC(C2O)F)C3C1C4=C(CC3)C=C(C=C4)O)C |
| Canonical SMILES | CCC1CC2(C(CC(C2O)F)C3C1C4=C(CC3)C=C(C=C4)O)C |
| Synonyms | 11-Et-FES 11-ethyl-16-fluoroestradiol 11-ethyl-16-fluoroestradiol, 18F-labeled |
| PubChem Compound | 67397 |
| Last Modified | Nov 11 2021 |
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